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Compound of Interest

Compound Name:
Methyl 5-amino-2-

hydroxybenzoate

Cat. No.: B125376 Get Quote

An In-depth Technical Guide to Methyl 5-amino-
2-hydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 5-amino-2-
hydroxybenzoate, a versatile chemical compound with applications in various scientific fields.

The document details its chemical identity, physical properties, synthesis, and analytical

characterization.

Chemical Identity and Nomenclature
Methyl 5-amino-2-hydroxybenzoate is a substituted aromatic compound. For clarity and

comprehensive database searching, a variety of synonyms and alternative names are used to

refer to this molecule.

A structured summary of its identifiers is provided in Table 1.

Table 1: Synonyms and Chemical Identifiers for Methyl 5-amino-2-hydroxybenzoate
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Identifier Type Value

Systematic Name Methyl 5-amino-2-hydroxybenzoate

Common Synonyms

Methyl 5-aminosalicylate, 5-Amino-2-

hydroxybenzoic acid methyl ester, Mesalazine

Methyl Ester, Methyl m-aminosalicylate

CAS Registry No. 42753-75-3

Molecular Formula C₈H₉NO₃

Molecular Weight 167.16 g/mol

InChI
InChI=1S/C8H9NO3/c1-12-8(11)6-4-5(9)2-3-

7(6)10/h2-4,10H,9H2,1H3

InChIKey MXUHMQZOATZRIK-UHFFFAOYSA-N

SMILES COC(=O)C1=C(C=CC(=C1)N)O

Physicochemical Properties
Methyl 5-amino-2-hydroxybenzoate is typically a white to off-white crystalline solid.[1] While

a specific boiling point is not readily available in the literature, its melting point has been

reported. The compound exhibits limited solubility in water but is soluble in organic solvents

such as ethanol and acetone.[1] A summary of its key physicochemical properties is presented

in Table 2.

Table 2: Physicochemical Properties of Methyl 5-amino-2-hydroxybenzoate
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Property Value Reference

Physical State Crystalline Solid [1]

Appearance White to off-white [1]

Melting Point 93-95 °C [2]

Boiling Point Data not available

Solubility in Water Limited solubility [1]

Solubility in Organic Solvents Soluble in ethanol and acetone [1]

Synthesis and Experimental Protocols
The synthesis of Methyl 5-amino-2-hydroxybenzoate is most commonly achieved through the

Fischer esterification of 5-aminosalicylic acid with methanol in the presence of an acid catalyst.

A detailed experimental protocol is provided below.

Fischer Esterification of 5-Aminosalicylic Acid
This protocol is adapted from a documented synthetic procedure.[2]

Materials:

5-Aminosalicylic acid (500 g, 3.26 mol)

Methanol (3500 mL)

Thionyl chloride (600 mL, 8.16 mol)

25% (w/v) Sodium hydroxide solution

20% (w/v) Sodium carbonate solution

Water

5-liter four-necked flask equipped with a reflux condenser, a dropping funnel, a thermometer,

and a mechanical stirrer.
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Procedure:

To the four-necked flask, add methanol and 5-aminosalicylic acid. Begin stirring the mixture.

Maintain the reaction temperature between 35-40 °C and slowly add thionyl chloride

dropwise over approximately 2 hours.

After the addition is complete, heat the reaction mixture to reflux and maintain for 15-16

hours. The mixture will gradually turn into a brown, dilute slurry.

Monitor the reaction progress using thin-layer chromatography (TLC) until the concentration

of the starting material, 5-aminosalicylic acid, is below 1.0%.

Once the reaction is complete, distill off approximately 2000 mL of methanol under

atmospheric pressure.

Azeotropically distill the remaining methanol with water (3 x 1000 mL) under reduced

pressure (200-250 mmHg) to obtain a slurry.

Pour the slurry into 3500 mL of water.

Adjust the pH of the mixture first to 5.0 with a 25% (w/v) sodium hydroxide solution

(approximately 750 mL) and then to a final pH of 7.0-7.5 with a 20% (w/v) sodium carbonate

solution (approximately 300 mL).

Filter the precipitated solid and wash the filter cake with water (2 x 1000 mL).

Dry the solid to a constant weight at 65 °C under reduced pressure (250 mmHg) to yield

Methyl 5-amino-2-hydroxybenzoate.

Expected Yield: Approximately 490 g (90%).

The following diagram illustrates the general workflow for the synthesis and purification of

Methyl 5-amino-2-hydroxybenzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b125376?utm_src=pdf-body
https://www.benchchem.com/product/b125376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Purification Workflow

5-Aminosalicylic Acid +
Methanol +

Thionyl Chloride

Reflux (15-16h)

Esterification

Solvent Removal &
pH Adjustment

Filtration & Washing

Drying

Methyl 5-amino-2-hydroxybenzoate
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Synthesis and Purification Workflow

Analytical Characterization
The identity and purity of synthesized Methyl 5-amino-2-hydroxybenzoate can be confirmed

using standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR (CDCl₃):

δ 3.92 ppm (3H, singlet, Ar-COOCH₃)

δ 6.85 ppm (2H, multiplet, Ar-H)

δ 7.16 ppm (1H, doublet, J=2.73 Hz, Ar-H)[2]

Mass Spectrometry (MS):

m/z: 167 (M+), 135, 107, 79[2]

Biological Activity and Potential Applications
While Methyl 5-amino-2-hydroxybenzoate is primarily utilized as a versatile intermediate in

organic synthesis, particularly in the pharmaceutical and dye industries, some potential

biological activities have been suggested.[1] It is often considered for its potential antimicrobial

properties.[1]

Currently, there is a lack of specific studies detailing its mechanism of action or its involvement

in defined signaling pathways. Its structural similarity to salicylic acid and mesalazine (5-

aminosalicylic acid) suggests that it could potentially be investigated for anti-inflammatory or

related activities. However, further research is required to elucidate its specific biological

functions.

Given its role as a synthetic intermediate, a logical workflow for its potential application in drug

discovery is presented below.
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Drug Discovery and Development Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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